Benzene, 1-methoxy-3-(methylsulfonyl)-5-nitro-

• CAS No.: 62606-17-1
• Molecular Formula: C8H9NO5S
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 1-methoxy-3-methylsulfonyl-5-nitrobenzene
• InChI: InChI=1S/C8H9NO5S/c1-14-7-3-6(9(10)11)4-8(5-7)15(2,12)13/h3-5H,1-2H3
• InChI Key: QGACOKJQPLZZIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)[N+](=O)[O-])S(=O)(=O)C

Description

Benzene, 1-methoxy-3-(methylsulfonyl)-5-nitro- is a useful research compound. Its molecular formula is C8H9NO5S and its molecular weight is 231.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methylsulfonyl-3,5-dinitro-benzene (2.0 g; 8 mmol) in methanol (15 ml) a solution of sodium methoxide (0.5 g; 10 mmol) in methanol (5 ml) was added. The mixture was refluxed for 2 hours. Water was added and the precipitate washed with a diisopropylether/ethanol mixture. 1.3 g (5.62 mmol; 70% yield) of 1-methylsulfonyl-3-methoxy-5-nitro-benzene were obtained as a yellow solid.